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Compound of Interest

Compound Name: C.I. Acid yellow 3

Cat. No.: B1669019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Yellow 3, a synthetic quinoline dye, is a compound of significant interest across

various scientific and industrial domains. This guide provides an in-depth overview of its

chemical identity, properties, and relevant experimental protocols, tailored for a technical

audience.

Chemical Identification and Synonyms
The Chemical Abstracts Service (CAS) number for C.I. Acid Yellow 3 is 8004-92-0[1][2][3][4].

This dye is known by a multitude of synonyms, reflecting its widespread use.

Table 1: Synonyms of C.I. Acid Yellow 3
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Synonym

Quinoline Yellow[2]

C.I. 47005[3]

D & C Yellow No. 10[1]

Food Yellow 13[1]

Acid Quinoline Yellow Ws[1]

Acid Yellow QS[1]

Anhydride phtalique, produits de reaction avec la methylquinoline et la quinoline sulfurises[1]

Basacid Yellow 094[1]

Basovit Yellow 095E[1]

Cogilor Yellow 112.12[1]

Japan Yellow 203

E104

Physicochemical Properties
C.I. Acid Yellow 3 is a water-soluble anionic dye characterized by its vibrant yellow hue. Its

chemical structure and properties are summarized below.

Table 2: Physicochemical Properties of C.I. Acid Yellow 3
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Property Value Reference

Molecular Formula C18H9NNa2O8S2 [1]

Molecular Weight 477.38 g/mol [5]

Appearance Yellow to orange powder [4]

Melting Point 150°C (Decomposes) [4]

Water Solubility 225 g/L (20 °C) [4]

LogP 3.36740 [4]

Toxicological Data
The safety of C.I. Acid Yellow 3 has been evaluated by various regulatory bodies. Key

toxicological data are presented below.

Table 3: Toxicological Profile of C.I. Acid Yellow 3

Parameter Value Species Reference

Acceptable Daily

Intake (ADI)
0-10 mg/kg bw/day Human [6]

No-Observed-

Adverse-Effect Level

(NOAEL)

250 mg/kg bw/day Rat [6]

LD50 (Oral) 2000 mg/kg Rat [5]

LD50 (Oral) >1000 mg/kg bw Dog [5]

Experimental Protocols
Due to the lack of detailed experimental protocols for the synthesis of C.I. Acid Yellow 3 in the

provided search results, this section will focus on a representative experimental workflow: the

photocatalytic degradation of the dye. This is a crucial area of research for addressing the

environmental impact of such compounds.
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Experimental Protocol: Photocatalytic Degradation of C.I. Acid Yellow 3

Objective: To evaluate the degradation efficiency of C.I. Acid Yellow 3 using a semiconductor

photocatalyst under UV irradiation.

Materials:

C.I. Acid Yellow 3

Titanium dioxide (TiO2) nanopowder (or other suitable photocatalyst)

Deionized water

UV lamp (e.g., low-pressure mercury lamp)

Magnetic stirrer and stir bars

Beakers or reaction vessel

Spectrophotometer

pH meter

Procedure:

Preparation of Dye Solution: Prepare a stock solution of C.I. Acid Yellow 3 of a known

concentration (e.g., 100 mg/L) in deionized water. From this, prepare working solutions of the

desired experimental concentration (e.g., 20 mg/L).

Catalyst Suspension: In a beaker or reaction vessel, add a specific amount of the

photocatalyst (e.g., 50 mg/L of TiO2) to a measured volume of the C.I. Acid Yellow 3
working solution.

Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30

minutes) to allow for the establishment of adsorption-desorption equilibrium between the dye

molecules and the catalyst surface.
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Photocatalytic Reaction: Place the reaction vessel under the UV lamp and begin irradiation.

Continue stirring throughout the experiment to ensure a homogenous suspension.

Sample Collection: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a

small aliquot of the suspension.

Sample Analysis: Centrifuge or filter the collected samples to remove the photocatalyst

particles. Measure the absorbance of the supernatant at the maximum wavelength of

absorption for C.I. Acid Yellow 3 using a spectrophotometer.

Data Analysis: Calculate the degradation efficiency at each time point using the following

formula: Degradation Efficiency (%) = [(A₀ - Aₜ) / A₀] x 100 Where A₀ is the initial absorbance

(after the dark period) and Aₜ is the absorbance at time t.

Signaling Pathways and Experimental Workflows
Currently, there is no readily available information in the scientific literature detailing specific

signaling pathways directly involving C.I. Acid Yellow 3. The primary research focus on this

compound appears to be in the areas of material science, analytical chemistry, and toxicology

rather than cell signaling.

However, a logical workflow for a common experimental procedure involving this dye, such as

its photocatalytic degradation, can be visualized.
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Caption: Workflow for the photocatalytic degradation of C.I. Acid Yellow 3.

Conclusion
C.I. Acid Yellow 3 is a well-characterized synthetic dye with a broad range of applications.

While its physicochemical and toxicological properties are well-documented, further research is

needed to elucidate its potential interactions with biological systems at a molecular level. The
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provided experimental protocol for photocatalytic degradation offers a starting point for studies

aimed at mitigating the environmental impact of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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